Cas no 1955556-66-7 (3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 1955556-66-7
• MF: C₁₅H₁₈ClN₃OS
• MW: 323.84092092514
• MDL: MFCD26793131
• CID: 5045134
• PubChem ID: 72716485
• Update Time: 2023-08-25

3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
• 2-((8-Azabicyclo[3.2.1]octan-3-yl)thio)-5-phenyl-1,3,4-oxadiazole hydrochloride
• 2-(8-azabicyclo[3.2.1]octan-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole;hydrochloride
• 3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride

• MDL： MFCD26793131
• Inchi： 1S/C15H17N3OS.ClH/c1-2-4-10(5-3-1)14-17-18-15(19-14)20-13-8-11-6-7-12(9-13)16-11;/h1-5,11-13,16H,6-9H2;1H
• InChI Key： FQSGLNXYKJHDNV-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=C(C2C=CC=CC=2)O1)C1CC2CCC(C1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 325
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids